Cas no 957035-13-1 (2-Bromo-6-ethoxyphenylboronic acid)

2-Bromo-6-ethoxyphenylboronic acid structure

957035-13-1 structure

Product Name:2-Bromo-6-ethoxyphenylboronic acid

CAS No:957035-13-1

MF:C₈H₁₀BBrO₃

MW:244.878201961517

MDL:MFCD09475869

CID:802709

PubChem ID:44118571

Update Time:2025-04-19

2-Bromo-6-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (2-Bromo-6-ethoxyphenyl)boronic acid
- 2-Bromo-6-ethoxyphenylboronic acid
- Boronic acid,B-(2-bromo-6-ethoxyphenyl)-
- BS-22466
- J-508446
- (2-Bromo-6-ethoxyphenyl)boronicacid
- CS-0176050
- 957035-13-1
- A845386
- DTXSID70656891
- MFCD09475869
- (2-bromo-6-ethoxy-phenyl)boronic acid
- 2-Bromo-6-ethoxybenzeneboronic acid
- FT-0654178
- AKOS015834928
- DB-020688
- MDL： MFCD09475869
- Inchi： 1S/C8H10BBrO3/c1-2-13-7-5-3-4-6(10)8(7)9(11)12/h3-5,11-12H,2H2,1H3
- InChI Key： ASWKELCQKXPWGQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1B(O)O)OCC

Computed Properties

Exact Mass: 243.99100
Monoisotopic Mass: 243.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7A^2

Experimental Properties

Density: 1.53
Boiling Point: 375.5°C at 760 mmHg
Flash Point: 180.9°C
Refractive Index: 1.567
PSA: 49.69000
LogP: 0.52760

2-Bromo-6-ethoxyphenylboronic acid Security Information

HazardClass：IRRITANT

2-Bromo-6-ethoxyphenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B694293-10mg	2-Bromo-6-ethoxyphenylboronic acid	957035-13-1		10mg	$ 64.00	2023-04-18
TRC	B694293-25mg	2-Bromo-6-ethoxyphenylboronic acid	957035-13-1		25mg	$ 75.00	2023-04-18
TRC	B694293-50mg	2-Bromo-6-ethoxyphenylboronic acid	957035-13-1		50mg	$ 87.00	2023-04-18
TRC	B694293-100mg	2-Bromo-6-ethoxyphenylboronic acid	957035-13-1		100mg	$ 98.00	2023-04-18
Apollo Scientific	OR11483-250mg	2-Bromo-6-ethoxybenzeneboronic acid	957035-13-1	98%	250mg	£146.00	2023-09-02
Apollo Scientific	OR11483-1g	2-Bromo-6-ethoxybenzeneboronic acid	957035-13-1	98%	1g	£364.00	2023-09-02
abcr	AB236103-100 mg	2-Bromo-6-ethoxybenzeneboronic acid; 97%	957035-13-1		100mg	€161.00	2023-04-27
abcr	AB236103-250 mg	2-Bromo-6-ethoxybenzeneboronic acid; 97%	957035-13-1		250mg	€280.00	2023-04-27
Chemenu	CM126563-100mg	(2-bromo-6-ethoxyphenyl)boronic acid	957035-13-1	95%	100mg	$182	2024-07-18
Chemenu	CM126563-250mg	(2-bromo-6-ethoxyphenyl)boronic acid	957035-13-1	95%	250mg	$272	2024-07-18

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3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

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